Cas no 1249696-17-0 (4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine)

• Product Name: 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine
• CAS No: 1249696-17-0
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 5463211
• Update Time: 2025-11-07

4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(methoxymethyl)-2-(oxolan-3-yl)pyrimidine
• Z975855314
• 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine

• Inchi： 1S/C10H13ClN2O2/c1-14-6-8-4-9(11)13-10(12-8)7-2-3-15-5-7/h4,7H,2-3,5-6H2,1H3
• InChI Key： SOOLVCVSFAMWGA-UHFFFAOYSA-N
• SMILES： ClC1C=C(COC)N=C(C2COCC2)N=1

Computed Properties

• Exact Mass: 228.0665554 g/mol
• Monoisotopic Mass: 228.0665554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 228.67
• XLogP3: 0.9
• Topological Polar Surface Area: 44.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine

4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine: A Comprehensive Overview

The compound 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine (CAS No: 1249696-17-0) is a highly specialized organic molecule belonging to the pyrimidine class of heterocyclic compounds. Pyrimidines are fundamental structures in organic chemistry, often serving as scaffolds for various bioactive molecules, including pharmaceutical agents. This particular compound has garnered attention due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine is characterized by a pyrimidine ring system with three distinct substituents: a chlorine atom at the 4-position, a methoxymethyl group at the 6-position, and a tetrahydrofuran moiety at the 2-position. These substituents contribute to the compound's chemical reactivity, stability, and biological activity. The presence of the tetrahydrofuran ring introduces additional complexity to the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral and anticancer agents. For instance, researchers have explored the potential of 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine as a lead compound for designing inhibitors targeting specific viral proteins or oncogenic pathways. The methoxymethyl group at the 6-position has been shown to enhance solubility and bioavailability, making it a favorable feature for drug candidates.

In terms of synthesis, 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine can be prepared through various routes, including nucleophilic substitution and cyclization reactions. One common approach involves the reaction of a suitably substituted aldehyde with a nitrogen-containing precursor under acidic conditions to form the pyrimidine ring. The introduction of the tetrahydrofuran group typically requires a separate step, such as an etherification or ring-closing reaction.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into its molecular structure, purity, and stability under different conditions.

Looking ahead, 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine holds promise for further exploration in therapeutic areas such as oncology and virology. Its unique combination of functional groups makes it an attractive candidate for modifying into more potent drug candidates through medicinal chemistry optimization strategies.

In conclusion, 4-Chloro-6-(methoxymethyl)-2-(tetrahydro-3-furanyl)pyrimidine (CAS No: 1249696-17-0) represents a valuable addition to the arsenal of pyrimidine derivatives with potential applications in drug discovery. As research continues to uncover its full potential, this compound is likely to play a significant role in advancing novel therapeutic interventions.